Cas no 339097-03-9 (methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate)
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate
- METHYL 3-([4-(DIMETHYLAMINO)-1-METHYL-2-OXO-3-BUTENYL]OXY)-2-THIOPHENECARBOXYLATE
-
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622386-1mg |
Methyl 3-((5-(dimethylamino)-3-oxopent-4-en-2-yl)oxy)thiophene-2-carboxylate |
339097-03-9 | 98% | 1mg |
¥464.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622386-5mg |
Methyl 3-((5-(dimethylamino)-3-oxopent-4-en-2-yl)oxy)thiophene-2-carboxylate |
339097-03-9 | 98% | 5mg |
¥529.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622386-10mg |
Methyl 3-((5-(dimethylamino)-3-oxopent-4-en-2-yl)oxy)thiophene-2-carboxylate |
339097-03-9 | 98% | 10mg |
¥739.00 | 2024-05-18 | |
| A2B Chem LLC | AI84846-1mg |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate |
339097-03-9 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI84846-5mg |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate |
339097-03-9 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI84846-10mg |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate |
339097-03-9 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI84846-500mg |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate |
339097-03-9 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI84846-1g |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate |
339097-03-9 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| abcr | AB581908-500mg |
Methyl 3-{[4-(dimethylamino)-1-methyl-2-oxo-3-butenyl]oxy}-2-thiophenecarboxylate; . |
339097-03-9 | 500mg |
€678.60 | 2024-08-02 | ||
| abcr | AB581908-1g |
Methyl 3-{[4-(dimethylamino)-1-methyl-2-oxo-3-butenyl]oxy}-2-thiophenecarboxylate; . |
339097-03-9 | 1g |
€1312.80 | 2024-08-02 |
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate Suppliers
methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate
Introduction to Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate (CAS No. 339097-03-9)
Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 339097-03-9), represents a promising candidate for further exploration in drug discovery and development. The intricate structure of this molecule, featuring a thiophene core and an elaborate side chain, makes it a subject of interest for researchers seeking novel therapeutic agents.
The molecular structure of Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate is characterized by its complex arrangement of functional groups. The presence of a thiophene ring, which is a common motif in many bioactive molecules, suggests potential interactions with biological targets. Additionally, the side chain containing a dimethylamino group and an α,β-unsaturated carbonyl moiety introduces further complexity and reactivity, which could be exploited for pharmacological purposes.
In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse biological activities. Thiophene derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of atoms in Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate may contribute to its potential as a pharmacophore, enabling interactions with specific biological receptors or enzymes.
One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, the presence of an α,β-unsaturated carbonyl group is reminiscent of many pharmacologically active compounds that utilize this moiety for binding to biological targets. Furthermore, the dimethylamino group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, which are crucial for drug-receptor binding affinity.
The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselectivity. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate organic frameworks like that of Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of these molecules, facilitating their exploration in drug discovery.
The potential applications of this compound are vast and span multiple therapeutic areas. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex pharmacological agents. The versatile nature of its functional groups allows for further modifications, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic properties.
In conclusion, Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery and design of novel therapeutic agents.
339097-03-9 (methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)